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Compound of Interest

Compound Name:
N-(p-

Chlorobenzylidene)methylamine

CAS No.: 13114-22-2

Cat. No.: B079267

Get Quote

Structure-Activity, Synthesis, and Spectroscopic Validation

Executive Summary
N-(p-Chlorobenzylidene)methylamine (CAS: 13114-22-2) is a prototypical Schiff base

derived from the condensation of 4-chlorobenzaldehyde and methylamine.[1][2] As an

-alkyl aldimine, it serves as a critical intermediate in the synthesis of secondary amines (via
reduction) and as a ligand in coordination chemistry.[1] Its structure features a polarized
azomethine bond (

) modulated by the electron-withdrawing nature of the para-chloro substituent, influencing both
its electrophilicity and hydrolytic stability.[1]

This guide provides a rigorous technical analysis of its molecular architecture, optimized

synthetic protocols for high-purity isolation, and validation methodologies for researchers in

organic synthesis and medicinal chemistry.
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Molecular Architecture & Electronic Properties[1][3]
Structural Dynamics
The molecule exists predominantly as the (E)-isomer (trans) due to steric repulsion between

the N-methyl group and the phenyl ring in the (Z)-configuration.[1] The para-chloro substituent

exerts a dual electronic effect:

Inductive Effect (-I): Withdraws electron density through the

-framework, increasing the electrophilicity of the imine carbon.[1]

Resonance Effect (+R): Weakly donates electron density into the

-system, though the net effect remains electron-withdrawing relative to the unsubstituted
benzylidene.[1]

Key Physicochemical Constants
Property Value Notes

IUPAC Name
1-(4-chlorophenyl)-N-

methylmethanimine

CAS Registry 13114-22-2

Molecular Formula

Molecular Weight 153.61 g/mol

Boiling Point ~266°C (760 mmHg)
Predicted [1]; Distillable under

reduced pressure.[1][3][4]

Density 1.185 g/cm³
Liquid at RT (Standard

conditions)

LogP ~2.6 Moderate lipophilicity

Synthetic Protocols & Optimization
Thermodynamic Considerations
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The formation of N-(p-chlorobenzylidene)methylamine is a reversible condensation reaction

governed by the equilibrium:

Critical Insight: Because

-alkyl imines are more susceptible to hydrolysis than their

-aryl counterparts, water removal is the rate-determining factor for yield and stability.[1] The
protocol below prioritizes anhydrous conditions to drive the equilibrium forward (Le Chatelier's
principle).

Protocol A: Anhydrous Condensation (High Purity)
Objective: Synthesis of >98% pure imine for organometallic ligands or kinetic studies.

Reagents:

4-Chlorobenzaldehyde (1.0 eq)[1]

Methylamine (2.0 M in THF or Methanol, 1.2 eq)

Magnesium Sulfate (

, anhydrous) or Molecular Sieves (4Å)

Dichloromethane (DCM) or Toluene (anhydrous)[1]

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve 4-chlorobenzaldehyde (10 mmol, 1.40 g) in anhydrous DCM (20 mL).

Addition: Add activated 4Å molecular sieves (2 g) to the solution to act as an in situ

desiccant.

Reaction: Dropwise add the Methylamine solution (12 mmol) at 0°C.

Equilibration: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor

via TLC (Note: Imines can hydrolyze on silica; use triethylamine-neutralized plates).
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Work-up: Filter the mixture through a pad of Celite under an inert atmosphere to remove

sieves.

Isolation: Concentrate the filtrate in vacuo. If the product is an oil, high-vacuum distillation is

recommended for purification.

Mechanism Visualization
The following diagram illustrates the nucleophilic attack and subsequent dehydration steps.

4-Chlorobenzaldehyde
+ Methylamine

Nucleophilic Attack
(Tetrahedral Intermediate)

R-NH2 attacks C=O Proton Transfer
(Carbinolamine)

H+ shift Elimination of H2O-OH protonation N-(p-Chlorobenzylidene)
methylamine (Imine)

-H2O (Driven by Sieves)

Click to download full resolution via product page

Figure 1: Step-wise mechanism of Schiff base condensation involving carbinolamine formation

and dehydration.

Spectroscopic Characterization (Validation)
Trustworthiness in synthesis relies on rigorous structural confirmation.[1] The following spectral

features are diagnostic for N-(p-chlorobenzylidene)methylamine.

Nuclear Magnetic Resonance ( NMR)
Solvent:

(Note: Use anhydrous solvent to prevent hydrolysis in the tube).[1]
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Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Azomethine (

)
8.20 – 8.35 Singlet (s) 1H

Diagnostic peak.

[1] Downfield due

to N-anisotropy

and p-Cl

inductive effect.

[1]

Aromatic (ortho

to Cl)
7.35 – 7.45 Doublet (d) 2H

Part of AA'BB'

system.[1]

Aromatic (meta

to Cl)
7.60 – 7.70 Doublet (d) 2H

Part of AA'BB'

system.[1]

Methyl (

)
3.45 – 3.55 Singlet (s) 3H

Upfield shift

relative to

aromatic protons.

[1]

Infrared Spectroscopy (FT-IR)
Stretch: The most critical band appears at 1635–1650 cm⁻¹.[1] This confirms the formation of
the imine bond.[1]

Absence of Carbonyl: Disappearance of the aldehyde

stretch (~1700 cm⁻¹) indicates reaction completion.[1]

Validation Workflow
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Crude Product

FT-IR Analysis 1H NMR (CDCl3)

Check Diagnostic Peaks

Peak @ ~1640 cm-1? Singlet @ ~8.3 ppm?

VALIDATED
(Proceed to Application)

Yes

REJECT
(Hydrolysis/Start Over)

No (or Aldehyde peak present)

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating imine structure integrity.

Reactivity & Applications
Reduction to Secondary Amines
The primary utility of this molecule is as a precursor to N-(4-chlorobenzyl)methylamine [2].[1]

Reagent: Sodium Borohydride (

) in Methanol.[1]

Condition: 0°C to RT.

Outcome: The

bond is reduced to a

single bond.[1] The p-chloro group remains intact under these mild conditions.[1]
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Ligand Chemistry
The nitrogen lone pair allows the molecule to act as a monodentate ligand for transition metals

(e.g., Pd(II), Cu(II)). The p-chloro substituent influences the electronic density at the metal

center, often used to tune catalytic activity in cross-coupling reactions [3].

Hydrolytic Instability
Researchers must note that this compound is moisture sensitive.[1] Exposure to atmospheric

humidity will reverse the synthesis, regenerating 4-chlorobenzaldehyde (detectable by the

smell of almonds/chlorine and appearance of the 1700 cm⁻¹ IR peak).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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